Cas no 1203142-35-1 (4-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 1203142-35-1
• MF: C₁₅H₂₂N₆O₂S
• MW: 350.439180850983
• CID: 5843169
• PubChem ID: 45502428
• Update Time: 2025-09-27

4-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-butylsulfonylpiperazin-1-yl)-6-pyrazol-1-ylpyrimidine
• 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• AKOS024513611
• VU0647235-1
• 4-(4-(butylsulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine
• 1203142-35-1
• SR-01000923365-1
• F5560-0147
• SR-01000923365

• Inchi： 1S/C15H22N6O2S/c1-2-3-11-24(22,23)20-9-7-19(8-10-20)14-12-15(17-13-16-14)21-6-4-5-18-21/h4-6,12-13H,2-3,7-11H2,1H3
• InChI Key： OHKHNAMJFXJKTG-UHFFFAOYSA-N
• SMILES： C1N=C(N2C=CC=N2)C=C(N2CCN(S(CCCC)(=O)=O)CC2)N=1

Computed Properties

• Exact Mass: 350.15249514g/mol
• Monoisotopic Mass: 350.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.6Ų

Additional information on 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine

4-[4-(Butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine: A Comprehensive Overview

4-[4-(Butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 1203142-35-1) is a complex organic compound with significant potential in the field of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and promising biological activities. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 4-[4-(Butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine is composed of three key moieties: a pyrimidine ring, a piperazine ring substituted with a butane sulfonyl group, and a pyrazole ring. The pyrimidine ring serves as the central scaffold, with substituents at positions 4 and 6. The piperazine ring, known for its flexibility and ability to form hydrogen bonds, is attached at position 4 via a sulfonyl group derived from butane. This sulfonyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. At position 6 of the pyrimidine ring is the pyrazole moiety, a five-membered aromatic heterocycle that contributes to the compound's stability and potential for interactions with biological targets.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The sulfonyl group attached to the piperazine ring in this compound further enhances its pharmacokinetic properties by increasing lipophilicity and improving membrane permeability. This makes CAS No. 1203142-35-1 a promising candidate for targeting various disease states, including cancer and inflammatory disorders.

The synthesis of 4-[4-(Butane-1-sulfonyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions, followed by substitution reactions to introduce the piperazine and pyrazole moieties. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for potential large-scale production.

In terms of pharmacological activity, CAS No. 1203142-35-1 has demonstrated potent inhibitory effects against several kinases involved in cancer progression. For instance, recent studies have shown that this compound effectively inhibits the activity of Aurora kinases, which are critical regulators of cell division and mitotic progression. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

The incorporation of pyrazole rings into drug molecules has been shown to enhance their binding affinity to target proteins due to their unique electronic properties and ability to form hydrogen bonds. In CAS No. 1203142-35-1, the pyrazole moiety plays a crucial role in stabilizing interactions with biological targets, thereby improving the compound's efficacy.

From an applications perspective, CAS No. 1203142-35-1 holds promise in both therapeutic and diagnostic contexts. Its high specificity for certain kinase targets makes it suitable for use as a lead compound in drug development programs targeting cancers with specific genetic mutations. Furthermore, its stability under physiological conditions suggests potential use as an imaging agent or diagnostic tool in conjunction with advanced imaging techniques such as PET or MRI.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic profiles of CAS No. 1203